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Compound of Interest

Compound Name: 4-iodotetrahydro-2H-pyran

Cat. No.: B1306222 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the chemical properties, synthesis, and

reactivity of 4-iodotetrahydro-2H-pyran, a key building block in modern organic synthesis.

The information is curated for researchers, scientists, and professionals in the field of drug

development and fine chemical synthesis.

Core Chemical Properties
4-Iodotetrahydro-2H-pyran, also known as 4-iodooxane, is a functionalized cyclic ether.[1][2]

Its unique structure, featuring a reactive iodine atom on a tetrahydropyran ring, makes it a

valuable intermediate for introducing this saturated heterocyclic moiety into more complex

molecules.[2][3] The physical and chemical properties of this compound are summarized

below.
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Property Value Reference

CAS Number 25637-18-7 [4][5]

Molecular Formula C₅H₉IO [4][5]

Molecular Weight 212.03 g/mol [4][5]

Appearance Colorless to light yellow liquid [1][6]

Boiling Point 79 °C [4]

Density 1.77 ± 0.1 g/cm³ (Predicted) [4]

Refractive Index 1.5471 [4]

Storage Temperature 2-8°C, protect from light [4]

Synthesis of 4-Iodotetrahydro-2H-pyran
The most common laboratory synthesis of 4-iodotetrahydro-2H-pyran involves the iodination

of tetrahydro-2H-pyran-4-ol. This reaction typically proceeds via an Appel-type reaction using

triphenylphosphine and iodine.

Experimental Protocol: Iodination of Tetrahydro-2H-
pyran-4-ol[4]
A detailed experimental protocol for the synthesis of 4-iodotetrahydro-2H-pyran is outlined

below.

Materials:
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Reagent
Molar Mass ( g/mol
)

Amount (g) Moles (mmol)

Tetrahydro-2H-pyran-

4-ol
102.13 2.0 19.58

Imidazole 68.08 1.600 23.50

Triphenylphosphine 262.29 5.39 20.56

Iodine 253.81 5.96 23.50

Tetrahydrofuran (THF) - 78.4 mL -

Ethyl acetate - - -

Deionized water - - -

Anhydrous sodium

sulfate
- - -

Procedure:

To a round bottom flask, add tetrahydro-2H-pyran-4-ol (2.0 g, 19.58 mmol), imidazole (1.600

g, 23.50 mmol), triphenylphosphine (5.39 g, 20.56 mmol), and tetrahydrofuran (39.2 mL).

Cool the mixture to 0 °C in an ice bath.

Slowly add a solution of iodine (5.96 g, 23.50 mmol) in tetrahydrofuran (39.2 mL) dropwise

with stirring.

After the addition is complete, allow the reaction mixture to gradually warm to room

temperature and continue stirring overnight.

Upon reaction completion, dilute the mixture with ethyl acetate and wash with deionized

water.

Back-extract the aqueous layer with ethyl acetate.
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Combine all organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under

reduced pressure.

Purify the crude product by column chromatography on silica gel, eluting with a gradient of 0-

50% ethyl acetate in heptane, to yield 4-iodotetrahydro-2H-pyran as a clarified light yellow

oil (2.67 g, 12.59 mmol, 64.3% yield).[4]

Reaction Workup Purification

Tetrahydro-2H-pyran-4-ol,
Imidazole, PPh3, I2, THF

0 °C to Room Temperature,
Overnight Stirring

Reaction
Dilute with Ethyl Acetate Wash with Deionized Water Extract Aqueous Layer

with Ethyl Acetate Dry with Na2SO4 Concentrate in vacuo Silica Gel Column Chromatography
(0-50% EtOAc/Heptane) 4-Iodotetrahydro-2H-pyran

Click to download full resolution via product page

Caption: Synthetic workflow for 4-iodotetrahydro-2H-pyran.

Reactivity and Applications
The primary utility of 4-iodotetrahydro-2H-pyran in chemical synthesis lies in the reactivity of

the carbon-iodine bond.[3] The iodine atom is a good leaving group, making the C4 position

susceptible to nucleophilic attack. This allows for the facile introduction of the tetrahydropyran

moiety into a wide range of molecules.[1][2]

Common reactions involving 4-iodotetrahydro-2H-pyran include:

Nucleophilic Substitution: Reaction with various nucleophiles (e.g., amines, alkoxides,

thiolates, carbanions) to form new carbon-heteroatom or carbon-carbon bonds.

Coupling Reactions: Participation in transition metal-catalyzed cross-coupling reactions (e.g.,

Suzuki, Sonogashira, Heck) to form more complex architectures.

Due to its versatility, 4-iodotetrahydro-2H-pyran is a valuable intermediate in the synthesis of

pharmaceuticals and other biologically active compounds where the tetrahydropyran scaffold is

a common structural motif.[2][3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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